2-(2-Methylphenyl)benzaldehyde
Overview
Description
2-(2-Methylphenyl)benzaldehyde is a chemical compound with the molecular formula C14H12O and a molecular weight of 196.25 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 2-(2-Methylphenyl)benzaldehyde consists of a benzene ring attached to a formyl group (C=O) and a 2-methylphenyl group .Chemical Reactions Analysis
While specific chemical reactions involving 2-(2-Methylphenyl)benzaldehyde are not available, benzaldehydes are known to undergo a variety of reactions. For example, they can react with organometallic reagents in a Barbier-type reaction to form secondary alcohols .Physical And Chemical Properties Analysis
2-(2-Methylphenyl)benzaldehyde is a liquid at room temperature . It is insoluble in water .Scientific Research Applications
Application 1: Catalytic Hydrogenation
- Scientific Field : Chemistry, specifically catalysis .
- Summary of Application : The compound is used in the synthesis of benzaldehyde through a one-step catalytic hydrogenation process. Benzaldehyde is widely utilized in food, medicine, and cosmetics .
- Methods of Application : The process uses the cost-effective raw material, methyl benzoate, aligning with the principles of atom economy and green production. A series of MnO x /γ-Al 2 O 3 catalysts were meticulously prepared using the precipitation-impregnation method .
- Results or Outcomes : The optimized reaction temperature was found to be 360 °C. The catalyst demonstrated the most suitable oxygen vacancy concentration, yielding impressive results: a conversion rate of 87.90% and a benzaldehyde selectivity of 86.1%. These achievements were attained at 360 °C, atmospheric pressure, a hydrogen to methyl benzoate molar ratio of 40:1, and a Gas Hourly Space Velocity (GHSV) of 800 h −1 .
Application 2: Synthesis of Benzimidazoles, Benzoxazoles, and Benzothiazoles
- Scientific Field : Organic Chemistry .
- Summary of Application : An efficient water-catalyzed method has been developed for the synthesis of 2-substituted benzimidazoles, benzoxazoles, and benzothiazoles in one step .
- Methods of Application : The present method excludes the usage of toxic metal catalysts and bases to produce benzazoles in good to excellent yields .
- Results or Outcomes : The method has been found to be highly efficient, producing good to excellent yields .
Application 3: Synthesis of 2-Phenylbenzothiazole Derivatives
- Scientific Field : Organic Chemistry .
- Summary of Application : The compound is used in the synthesis of 2-phenylbenzothiazole derivatives .
- Methods of Application : The protocol involves the use of 2-aminothiophenol and aromatic aldehydes. The synthetic protocol has good compatibility with electron-withdrawing and electron-donating groups .
- Results or Outcomes : The required 2-phenylbenzothiazole derivatives have been designed with moderate to high yields in 4–8 minutes .
Application 4: Enzymatic Production of Benzaldehyde from L-Phenylalanine
- Scientific Field : Biochemistry .
- Summary of Application : An efficient process for the enzymatic production of benzaldehyde from L-phenylalanine has been developed .
- Methods of Application : Four enzymes were expressed in Escherichia coli; L-amino acid deaminase, 4-hydroxymandelate synthase, (S)-mandelate dehydrogenase, and benzoylformate decarboxylase. A quadruple mutant of 4-hydroxymandelate synthase (A199V/Q206R/I217V/K337Q) obtained by random and site-directed mutagenesis demonstrated 2.4-fold higher activity than the wild type .
- Results or Outcomes : The mutant-expressing strain was able to produce benzaldehyde from 100 mM L-phenylalanine at a conversion rate of 84% (wild type, 37%) .
Application 5: Synthesis of Benzaldehyde from Toluene
- Scientific Field : Organic Chemistry .
- Summary of Application : The compound is used in the synthesis of benzaldehyde from toluene .
- Methods of Application : The process involves the use of co-catalysts, KF and O2, to guarantee good yields in mild reaction conditions .
- Results or Outcomes : With this sustainable method, up to 30% of benzaldehyde can be obtained at 60 °C. More interestingly, the oxidative system can be recharged, raising up the yield .
Safety And Hazards
properties
IUPAC Name |
2-(2-methylphenyl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O/c1-11-6-2-4-8-13(11)14-9-5-3-7-12(14)10-15/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEEYJCMPEVOYTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=CC=CC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70362667 | |
Record name | 2-(2-methylphenyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70362667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylphenyl)benzaldehyde | |
CAS RN |
7111-68-4 | |
Record name | 2-(2-methylphenyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70362667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7111-68-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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